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Compound of Interest

Compound Name: Lentztrehalose C

Cat. No.: B10855774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lentztrehalose C is a novel, cyclized analog of trehalose isolated from the actinomycete

Lentzea sp.[1][2] As a member of the lentztrehalose family, which includes Lentztrehalose A

and B, it is structurally unique and exhibits interesting biological activities, including the

induction of autophagy.[1][2] This makes it a promising candidate for further investigation in

drug development, particularly for neurodegenerative diseases and other conditions where

autophagy plays a protective role. Due to its potential therapeutic applications, a robust and

reliable method for its purification and analysis is crucial.

This application note details a High-Performance Liquid Chromatography (HPLC) method for

the purification and quantitative analysis of Lentztrehalose C. The method is adapted from

established protocols for the analysis of trehalose and its analogs, providing a strong starting

point for researchers working with this novel compound.
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Caption: Experimental workflow for the purification and analysis of Lentztrehalose C.

Materials and Reagents
Lentztrehalose C standard (if available) or purified fractions

Acetonitrile (HPLC grade)

Deionized water (18.2 MΩ·cm)

Ammonium Hydroxide (optional, for mobile phase modification)

HPLC Instrumentation and Conditions
The following HPLC conditions are recommended for the analysis of Lentztrehalose C, based

on methods for trehalose and its analogs.

Table 1: HPLC Parameters for Lentztrehalose C Analysis
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Parameter Recommended Setting

HPLC System Agilent 1100/1200 series or equivalent

Column
Waters XBridge Amide (4.6 x 250 mm, 3.5 µm)

or similar amino/amide column

Mobile Phase Isocratic: 80:20 (v/v) Acetonitrile:Water

Flow Rate 1.0 mL/min

Column Temperature 35 °C

Detector Refractive Index (RI) Detector

Injection Volume 10-50 µL

Run Time 20 minutes

Protocol for Purification of Lentztrehalose C
This protocol outlines the steps for purifying Lentztrehalose C from a crude extract using

preparative HPLC.

Sample Preparation:

Dissolve the crude extract containing Lentztrehalose C in the mobile phase.

Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

Preparative HPLC:

Equilibrate the preparative HPLC system with the mobile phase until a stable baseline is

achieved.

Inject the filtered sample onto the column.

Collect fractions at regular intervals as the compounds elute.

Fraction Analysis:
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Analyze the collected fractions using the analytical HPLC method described in Table 1 to

determine which fractions contain pure Lentztrehalose C.

Pooling and Concentration:

Pool the fractions containing pure Lentztrehalose C.

Remove the solvent from the pooled fractions using a rotary evaporator or lyophilizer to

obtain the purified compound.

Protocol for Quantitative Analysis of Lentztrehalose
C
This protocol provides a step-by-step guide for the quantitative analysis of Lentztrehalose C in

a sample.

Standard Preparation:

Prepare a stock solution of purified Lentztrehalose C in the mobile phase at a known

concentration (e.g., 1 mg/mL).

Prepare a series of calibration standards by serially diluting the stock solution to cover the

expected concentration range of the samples.

Sample Preparation:

Dissolve the sample containing Lentztrehalose C in the mobile phase.

Filter the sample through a 0.45 µm syringe filter.

HPLC Analysis:

Equilibrate the analytical HPLC system with the mobile phase until a stable baseline is

observed.

Inject the calibration standards, starting with the lowest concentration.

Inject the prepared samples.
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Data Analysis:

Integrate the peak area of Lentztrehalose C in the chromatograms of the standards and

samples.

Construct a calibration curve by plotting the peak area versus the concentration of the

standards.

Determine the concentration of Lentztrehalose C in the samples by interpolating their

peak areas on the calibration curve.

Autophagy Induction by Lentztrehalose C
Lentztrehalose C has been identified as an inducer of autophagy. The following diagram

illustrates a simplified, hypothetical signaling pathway for autophagy induction.
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Caption: Hypothetical signaling pathway of autophagy induction by Lentztrehalose C.

Conclusion
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This application note provides a comprehensive HPLC method for the purification and analysis

of Lentztrehalose C. The described protocols and instrument parameters offer a solid

foundation for researchers to obtain pure Lentztrehalose C and accurately quantify it in

various samples. This will facilitate further studies into its biological activities and potential as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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